Alexidine-d10 Dihydrochloride
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Overview
Description
Alexidine-d10 Dihydrochloride is an amphipathic bisbiguanide with a structure consisting of two (2-ethylhexyl)guanide units linked by a hexamethylene bridge . It has a role as an antibacterial agent .
Synthesis Analysis
The synthesis of this compound is not explicitly detailed in the available literature. However, it’s known that Alexidine Dihydrochloride has shown potential antibacterial and antibiofilm effects against A. baumannii .
Molecular Structure Analysis
The molecular formula of this compound is C26H56N10 . Its structure consists of two (2-ethylhexyl)guanide units linked by a hexamethylene bridge .
Chemical Reactions Analysis
The reaction of Alexidine Dihydrochloride with Sodium Hypochlorite has been studied. The mixture of Alexidine Dihydrochloride and Sodium Hypochlorite resulted in a yellowish precipitate formation, the amount of which depended on Sodium Hypochlorite concentration . Interaction of Alexidine Dihydrochloride and Sodium Hypochlorite resulted in the production of aliphatic amines .
Physical and Chemical Properties Analysis
The molecular weight of this compound is 581.71 . It is recommended to store it at -20°C in powder form for 3 years and at -80°C in solvent for 1 year .
Mechanism of Action
Safety and Hazards
Future Directions
Alexidine Dihydrochloride has shown pronounced antifungal activity, including against preformed biofilms, at concentrations lower than mammalian cell toxicity . It has potentiated the activity of fluconazole and amphotericin B against Candida biofilms in vitro and prevented biofilm growth in vivo . Thus, it has the potential to be developed as a pan-antifungal, antibiofilm drug .
Properties
IUPAC Name |
1-[N'-[6-[[amino-[[N'-[2-(1,1,2,2,2-pentadeuterioethyl)hexyl]carbamimidoyl]amino]methylidene]amino]hexyl]carbamimidoyl]-2-[2-(1,1,2,2,2-pentadeuterioethyl)hexyl]guanidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H56N10/c1-5-9-15-21(7-3)19-33-25(29)35-23(27)31-17-13-11-12-14-18-32-24(28)36-26(30)34-20-22(8-4)16-10-6-2/h21-22H,5-20H2,1-4H3,(H5,27,29,31,33,35)(H5,28,30,32,34,36)/i3D3,4D3,7D2,8D2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFVVNPBBFUSSHL-WVEAZQOUSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)CN=C(N)NC(=NCCCCCCN=C(N)NC(=NCC(CC)CCCC)N)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C([2H])([2H])C(CCCC)CN=C(N)NC(=NCCCCCCN=C(N)NC(=NCC(CCCC)C([2H])([2H])C([2H])([2H])[2H])N)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H56N10 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
518.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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